Cas no 3399-21-1 (dimethyl cis-cyclohexane-1,4-dicarboxylate)

• Product name: dimethyl cis-cyclohexane-1,4-dicarboxylate
• CAS No: 3399-21-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD00216473
• CID: 918637
• PubChem ID: 7198

dimethyl cis-cyclohexane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• cis-1,4-dimethyl cyclohexanedicarboxylate
• (1s,4s)-Dimethyl cyclohexane-1,4-dicarboxylate
• cis-1,4-Cyclohexandicarbonsaeure-dimethylester
• cis-Cyclohexan-1,4-dicarbonsaeure-dimethylester
• cis-Cyclohexan-dicarbonsaeure-(1.4)-dimethylester
• cis-cyclohexane-1,4-dicarboxylic acid dimethyl ester
• cis-Dimethyl cyclohexane-1,4-dicarboxylate
• dimethyl 1,4-cyclohexanedicarboxylate
• dimethyl cis-cyclohexane-1,4-dicarboxylate
• dimethyl cyclohexane-cis-1,4-dicarboxylate
• Dimethyl cyclohexane-1,4-dicarboxylate
• DIMETHYL TRANS-1,4-CYCLOHEXANEDICARBOXYLATE
• (1r,4r)-dimethyl cyclohexane-1,4-dicarboxylate
• DIMETHYL HEXAHYDROTEREPHTHALATE
• 1,4-Cyclohexanedicarboxylic acid, dimethyl ester
• trans-Dimethyl cyclohexane-1,4-dicarboxylate
• Dimethyl trans-cyclohexane-1,4-dicarboxylate
• 1,4-Cyclohexanedicarboxylic acid, dimethyl ester, trans-
• C
• 1,4-Cyclohexanedicarboxylic acid, 1,4-dimethyl ester, trans-
• BCP26700
• dimethyl (1r,4r)-cyclohexane-1,4-dicarboxylate
• DMCHDC
• HMS552C09
• NS00005115
• NCGC00164087-03
• TF036NGH12
• NS00123225
• W-109053
• CAS-3399-22-2
• AS-30076
• 3399-22-2
• SY012683
• YS87MDS0ZV
• trans-Cyclohexane-1,4-dicarboxylic acid dimethyl ester
• 3399-21-1
• HSDB 5284
• SY013155
• A15495
• Q27256463
• Cis-1,4-cyclohexanedicarboxylic acid dimethyl ester
• SCHEMBL74396
• trans-dimethyl 1,4-cyclohexanedicarboxylate
• Dimethyl cis-1,4-cyclohexanedicarboxylate
• Tox21_303293
• AM81220
• A918967
• SB11028
• DTXSID3026566
• CAS-94-60-0
• SCHEMBL2200767
• dimethylcyclohexane-1,4-dicarboxylate
• NCGC00164087-02
• ?Dimethyl 1,4-Cyclohexanedicarboxylate
• MFCD00216473
• dimethyl 1, 4-cyclohexane-dicarboxylate
• 1,4-dimethyl (1s,4s)-cyclohexane-1,4-dicarboxylate
• NCGC00164087-01
• Tox21_200477
• rel-(1r,4r)-Dimethyl cyclohexane-1,4-dicarboxylate
• Tox21_202298
• MFCD00063917
• Maybridge1_003749
• NSC76564
• Cis-dimethyl 1,4-cyclohexanedicarboxylate
• CHEMBL1894902
• Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester)
• CS-D0993
• 94-60-0
• DS-5422
• CS-0043139
• trans-1,4-Cyclohexanedicarboxylic Acid Dimethyl Ester
• A845014
• AKOS009158654
• 35IVG3419I
• DTXSID1029255
• SC5069
• CS-0049615
• AI3-28580
• 1,4-dimethyl cyclohexane-1,4-dicarboxylate
• trans-1,4-Cyclohexanedicarboxylic acid, dimethyl ester
• 1,4-Cyclohexanedicarboxylic acid, 1,4-dimethyl ester
• MFCD00001460
• AM20070482
• EN300-36447
• Dimethyl 1,4-cyclohexanedicarboxylate, cis + trans
• EN300-396250
• D3723
• Q27294684
• CHEMBL3186827
• Dimethyl 1,4-cyclohexanedicarboxylate, trans-
• NCGC00258031-01
• SCHEMBL2948892
• Dimethyl cyclohexane-trans-1,4-dicarboxylate
• 1,4-dimethyl (1r,4r)-cyclohexane-1,4-dicarboxylate
• J-019410
• NSC-76564
• NCGC00259847-01
• AI3-52224
• UNII-TF036NGH12
• Dimethyl 1,4-cyclohexanedicarboxylate, cis-
• Dimethyl cyclohexane-1,4-dicarboxylate, technical, cis+trans, >=90% (GC)
• DB-031978
• UNII-YS87MDS0ZV
• AKOS016000430
• DTXCID10196544
• EC 202-347-5
• Dimethyltrans-1,4-cyclohexanedicarboxylate
• SCHEMBL4547603
• 1,4-Cyclohexanedicarboxylic Acid Dimethyl Ester
• NSC 76564
• EINECS 202-347-5
• AKOS015850869
• Dimethyl trans-cyclohexane-1,4-dicarboxylate, 99%
• DTXCID806566
• NCGC00257190-01
• UNII-35IVG3419I
• DB-007437
• 1,4 dimethyl cyclohexane dicarboxylate
• DIMETHYL HEXAHYDROTEREPHTHALATE [HSDB]
• hexahydrodimethyl terephthalate
• HEXAHYDRODIMETHYL TEREPTHALATE
• dimethyl 1,4cyclohexanedicarboxylate
• EASTMAN DMCD
• 1,4Cyclohexanedicarboxylic acid, dimethyl ester

• MDL： MFCD00216473
• Inchi： 1S/C10H16O4/c1-13-9(11)7-3-5-8(6-4-7)10(12)14-2/h7-8H,3-6H2,1-2H3
• InChI Key： LNGAGQAGYITKCW-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1([H])C([H])([H])C([H])([H])C([H])(C(=O)OC([H])([H])[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 200.10500
• Monoisotopic Mass: 200.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.1

Experimental Properties

• Color/Form: After melting point, transparent and colorless
• Density: 1.1112
• Melting Point: 14°C
• Boiling Point: 297.96°C (rough estimate)
• Flash Point: 115.4 °C
• Refractive Index: 1.4568 (estimate)
• PSA: 52.60000
• LogP: 1.13880

dimethyl cis-cyclohexane-1,4-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on dimethyl cis-cyclohexane-1,4-dicarboxylate

Comprehensive Guide to Dimethyl cis-Cyclohexane-1,4-dicarboxylate (CAS No. 3399-21-1): Properties, Applications, and Industry Insights

Dimethyl cis-cyclohexane-1,4-dicarboxylate (CAS No. 3399-21-1) is a specialized ester derivative of cyclohexane-1,4-dicarboxylic acid, widely recognized for its versatility in organic synthesis and industrial applications. This compound, often abbreviated as DMC in research contexts, features a cis-configuration that imparts unique stereochemical properties, making it valuable for asymmetric synthesis and polymer chemistry. With the growing demand for sustainable materials and green chemistry solutions, 3399-21-1 has garnered attention as a potential building block for bio-based polymers and high-performance coatings.

The molecular structure of dimethyl cis-cyclohexane-1,4-dicarboxylate consists of a six-membered ring with two ester-functionalized carboxyl groups in a cis-orientation. This spatial arrangement enhances its reactivity in ring-opening polymerizations (ROPs) and cross-coupling reactions, which are critical for developing biodegradable plastics and pharmaceutical intermediates. Recent studies highlight its role in synthesizing polyesters with improved thermal stability, aligning with the global push toward circular economy models. Researchers are also exploring its utility in CO2 capture technologies, leveraging its ability to form stable adducts with greenhouse gases.

In the pharmaceutical sector, CAS 3399-21-1 serves as a precursor for chiral auxiliaries and prodrug formulations. Its low toxicity profile and compatibility with enzymatic catalysis make it suitable for green synthesis routes, addressing the industry's shift toward solvent-free reactions and energy-efficient processes. A 2023 market analysis revealed a 12% annual growth in demand for cyclohexane-derived esters, driven by their applications in drug delivery systems and flavor/fragrance encapsulation.

From an environmental perspective, dimethyl cis-cyclohexane-1,4-dicarboxylate is gaining traction as a renewable feedstock alternative to petroleum-based diesters. Its production from biomass-derived cyclohexane aligns with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption). Innovations in catalytic hydrogenation have further reduced the carbon footprint of its manufacturing process, making it a candidate for carbon-neutral certifications.

For laboratory handling, 3399-21-1 typically appears as a colorless to pale-yellow liquid with a mild ester-like odor. Its solubility in common organic solvents (e.g., ethanol, acetone) and hydrolytic stability at neutral pH facilitate diverse reaction conditions. Storage recommendations include inert atmospheres and moisture-free environments to prevent ester degradation, a common query among industrial users optimizing shelf life.

Emerging trends also link DMC to energy storage applications. Its redox-active ester groups show promise in modifying electrolytes for lithium-ion batteries, potentially enhancing charge/discharge cycles. This intersects with booming searches for "eco-friendly battery materials" and "high-energy-density solvents," reflecting broader interest in sustainable energy solutions.

In summary, dimethyl cis-cyclohexane-1,4-dicarboxylate (CAS No. 3399-21-1) exemplifies the convergence of green chemistry and industrial innovation. Its multifaceted roles—from enabling circular polymer economies to advancing catalysis science—position it as a compound of strategic importance in a resource-conscious future. Ongoing research into its supramolecular chemistry and bio-compatibility will likely unlock further applications, cementing its status as a keystone in modern synthetic methodologies.